8-(3,5-Diethylpyrazolyl)-1-(3,3-dimethyl-2-oxobutyl)-3-methyl-7-(methylethyl)-1,3,7-trihydropurine-2,6-dione

• IUPAC Name: 8-(3,5-diethylpyrazol-1-yl)-1-(3,3-dimethyl-2-oxobutyl)-3-methyl-7-propan-2-ylpurine-2,6-dione
• InChI: InChI=1S/C22H32N6O3/c1-9-14-11-15(10-2)28(24-14)20-23-18-17(27(20)13(3)4)19(30)26(21(31)25(18)8)12-16(29)22(5,6)7/h11,13H,9-10,12H2,1-8H3
• InChI Key: HIJGHHDHPBWZNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2=NC3=C(N2C(C)C)C(=O)N(C(=O)N3C)CC(=O)C(C)(C)C)CC
• Molecular Formula: C22H32N6O3
• Molecular Weight: 428.5 g/mol

Description

8-(3,5-Diethylpyrazolyl)-1-(3,3-dimethyl-2-oxobutyl)-3-methyl-7-(methylethyl)-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C22H32N6O3 and its molecular weight is 428.537. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-Diethylpyrazolyl)-1-(3,3-dimethyl-2-oxobutyl)-3-methyl-7-(methylethyl)-1,3,7-trihydropurine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-Diethylpyrazolyl)-1-(3,3-dimethyl-2-oxobutyl)-3-methyl-7-(methylethyl)-1,3,7-trihydropurine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

Research on similar compounds often focuses on novel synthesis methods or the exploration of chemical reactivity. For example, Effenberger and Barthelmess (1995) demonstrated a method for synthesizing 5,5′-disubstituted 4,4′-bipyrimidines, showcasing the versatility in creating complex nitrogen-containing heterocycles Effenberger & Barthelmess, 1995. Such methodologies can be essential for developing new pharmaceuticals or materials.

Cardiovascular Activity

Chłoń-Rzepa et al. (2011) explored the structure-cardiovascular activity relationships in new 8-alkylamino derivatives of purine-2,6-dione, indicating the potential for these compounds in medical research, particularly in developing treatments for cardiovascular diseases Chłoń-Rzepa et al., 2011.

Organometallic Chemistry

Kettani et al. (2007) investigated the reactivity of germane compounds with esters, demonstrating the potential of germanium-containing compounds in organic synthesis and material science Kettani et al., 2007.

Antimicrobial Activity

Al-Turkistani et al. (2011) synthesized novel uracil derivatives showing antimicrobial activity. This type of research is crucial for discovering new antibiotics and understanding the structure-activity relationships of bioactive compounds Al-Turkistani et al., 2011.